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Compound of Interest

Compound Name: 1,1,1-Trifluoropropan-2-amine

Cat. No.: B128076 Get Quote

Essential Safety and Handling Guide for 1,1,1-
Trifluoropropan-2-amine
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,1,1-Trifluoropropan-2-amine.

The following procedures are based on the safety data sheet for the closely related compound,

(S)-2-Amino-1,1,1-trifluoropropane hydrochloride, and represent best practices for handling

halogenated amines.

Hazard Summary: 1,1,1-Trifluoropropan-2-amine and its salts are considered hazardous.

They may be harmful if swallowed, cause skin and serious eye irritation, and may lead to

respiratory irritation.[1] Adherence to the following safety protocols is essential to minimize risk.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 1,1,1-
Trifluoropropan-2-amine.
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Protection Type Recommended Equipment Specifications & Remarks

Eye and Face Protection
Chemical safety goggles or

glasses and a face shield

Must comply with OSHA 29

CFR 1910.133.[1] A face shield

should be worn when there is

a splash hazard.

Hand Protection Chemical-resistant gloves

Protective gloves are

mandatory.[1] Specific glove

material should be selected

based on chemical

compatibility tests. Nitrile or

neoprene gloves are often

suitable for amines, but always

consult the glove

manufacturer's resistance

data.

Body Protection
Laboratory coat and suitable

protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2]

Respiratory Protection NIOSH-approved respirator

Required when working in

areas with inadequate

ventilation or when

engineering controls are not

sufficient to maintain exposure

below acceptable limits.[1] A

respiratory protection program

that meets OSHA 1910.134

and ANSI Z88.2 requirements

must be followed.

Foot Protection Safety shoes
Recommended as per 29 CFR

1910.136.[1]

Operational Plan: Step-by-Step Handling Procedure
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Strict adherence to the following operational steps is critical for the safe handling of 1,1,1-
Trifluoropropan-2-amine.

1. Preparation and Engineering Controls:

Ensure the work area is well-ventilated. A chemical fume hood is highly recommended.

Verify that an emergency eye wash fountain and safety shower are readily accessible in the

immediate vicinity of the handling area.[1]

Inspect all PPE for integrity before use.

2. Handling the Chemical:

Avoid all personal contact with the chemical, including inhalation of dust, mist, or spray.[1][3]

Wear the full complement of recommended PPE as detailed in the table above.

Do not eat, drink, or smoke in the handling area.[1]

Use spark-free tools and equipment to prevent ignition sources.[3]

Keep the container tightly closed when not in use.[1]

3. Storage:

Store the chemical in a dry, cool, and well-ventilated area.[1]

Keep the container tightly sealed to prevent exposure to moisture, as the hydrochloride salt

is hygroscopic.[1]

Store away from incompatible materials such as strong bases and strong oxidizing agents.[1]

Disposal Plan
Proper disposal of 1,1,1-Trifluoropropan-2-amine and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:
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Collect all waste containing 1,1,1-Trifluoropropan-2-amine in a dedicated, properly labeled,

and sealed container.

As a halogenated compound, this waste should be segregated with other halogenated

organic waste streams.

2. Disposal Method:

The recommended disposal method is incineration at an authorized and licensed waste

disposal facility. The incinerator should be equipped with an afterburner and a flue gas

scrubber to handle halogenated compounds.[1]

Do not dispose of this chemical down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

3. Empty Container Disposal:

Empty containers should be triple-rinsed with an appropriate solvent. The rinsate must be

collected and disposed of as hazardous waste.

After thorough cleaning, the container can be disposed of according to institutional

guidelines.

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of 1,1,1-
Trifluoropropan-2-amine, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 1,1,1-Trifluoropropan-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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